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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

Cat. No.: B074651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Sulphur Yellow 2, also known by its Colour Index number 53120, is a sulphur dye

historically used in the textile industry for dyeing cellulosic fibers such as cotton, hemp, and

viscose. Its chemical structure, like other sulphur dyes, is complex and not always precisely

defined, consisting of polymeric molecules containing sulfide (-S-), disulfide (-S-S-), and

polysulfide (-Sₙ-) linkages. Understanding the solubility of this dye in various solvents is crucial

for its application, purification, and in assessing its environmental fate and toxicological profile.

This technical guide provides a comprehensive overview of the known solubility characteristics

of C.I. Sulphur Yellow 2 in organic solvents, outlines a general experimental protocol for its

solubility determination, and presents logical workflows for solubility testing.

Qualitative and Quantitative Solubility Data
C.I. Sulphur Yellow 2 is characterized as a water-insoluble dye.[1] However, it exhibits

solubility in certain organic solvents and aqueous solutions of reducing agents.

Qualitative Solubility:

Water: Insoluble.[1]

Organic Solvents: Soluble in ethanol and acetone.[1]
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Aqueous Solutions: Soluble in sodium sulfide solutions, which is a common characteristic of

sulphur dyes. This is due to the reduction of the disulfide bonds in the dye molecule to form

water-soluble thiolates.[1] It is also partially soluble in concentrated sulfuric acid.[1]

Quantitative Solubility:

Despite extensive literature searches, specific quantitative solubility data (e.g., in grams per

liter or moles per liter) for C.I. Sulphur Yellow 2 in organic solvents like ethanol and acetone is

not readily available in published scientific literature. The provided data is summarized in the

table below.

Solvent C.I. Sulphur Yellow 2 Solubility

Water Insoluble

Ethanol Soluble (Quantitative data not available)

Acetone Soluble (Quantitative data not available)

Sodium Sulfide Solution Soluble (Forms a brown solution)[1]

Concentrated Sulfuric Acid
Partially Soluble (Produces a yellow precipitate

upon dilution)[1]

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of C.I. Sulphur
Yellow 2 in an organic solvent using a gravimetric method. This method is based on the

principle of creating a saturated solution and then determining the mass of the dissolved solute

in a known volume of the solvent.

Objective: To determine the solubility of C.I. Sulphur Yellow 2 in a given organic solvent (e.g.,

ethanol, acetone) at a specific temperature.

Materials and Equipment:

C.I. Sulphur Yellow 2 powder

Selected organic solvent (analytical grade)
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Conical flasks with stoppers

Thermostatic shaker bath

Analytical balance (accurate to 0.0001 g)

Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

Pre-weighed evaporation dishes or weighing bottles

Drying oven

Volumetric flasks and pipettes

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of C.I. Sulphur Yellow 2 powder to a known volume of the organic

solvent in a conical flask. The presence of undissolved solid is necessary to ensure

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure the solution reaches saturation.

Separation of the Saturated Solution:

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume (e.g., 10 mL) of the supernatant (the clear, saturated

solution) using a pipette. To avoid transferring any solid particles, a syringe filter can be

used.

Gravimetric Analysis:
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Transfer the accurately measured volume of the saturated solution into a pre-weighed, dry

evaporation dish.

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the dye. The temperature should be below the boiling point

of the solvent and the decomposition temperature of the dye. A vacuum oven can be used

to facilitate drying at a lower temperature.

Once the solvent has completely evaporated, cool the dish in a desiccator to room

temperature.

Weigh the evaporation dish containing the dried dye residue on an analytical balance.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

Calculate the mass of the dissolved dye by subtracting the initial mass of the empty

evaporation dish from the final constant mass.

The solubility can then be expressed in various units, such as grams per liter (g/L) or

milligrams per milliliter (mg/mL).

Solubility (g/L) = (Mass of dried dye (g) / Volume of solution taken (L))

Safety Precautions:

Work in a well-ventilated area or a fume hood, especially when using volatile organic

solvents.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for C.I. Sulphur Yellow 2 and the chosen organic

solvent for specific handling and disposal instructions.

Visualization of Experimental Workflow
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The following diagrams illustrate the logical workflow for solubility determination and a general

decision-making process for solvent selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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